Cas no 71597-77-8 (Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-)
71597-77-8 structure
Product Name:Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-
CAS No:71597-77-8
MF:C22H15NO2
MW:325.360005617142
CID:1750563
Update Time:2024-11-27
Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)-
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- Inchi: 1S/C22H15NO2/c23-15-16-11-13-19(14-12-16)22(25)20(17-7-3-1-4-8-17)21(24)18-9-5-2-6-10-18/h1-14,20H
- InChI Key: FNDZCHYUGBZGTD-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C(=O)C(C2=CC=CC=C2)C(=O)C2=CC=CC=C2)C=C1
Computed Properties
- Exact Mass: 325.11035
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Melting Point: 141-142 °C(Solv: methanol (67-56-1))
- Boiling Point: 542.0±45.0 °C(Predicted)
- PSA: 57.93
- pka: 6.75±0.27(Predicted)
Benzonitrile, 4-(1,3-dioxo-2,3-diphenylpropyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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